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Compound of Interest

Compound Name: 2-Deacetoxytaxinine B

Cat. No.: B12392748

An In-depth Technical Guide to 2-Deacetoxytaxinine B

Introduction

2-Deacetoxytaxinine B is a natural product belonging to the taxane diterpenoid family of
compounds. It has been isolated from plant sources such as Taxus wallichiana[1]. This
technical guide provides a comprehensive overview of its physical and chemical properties,
drawing upon available experimental and computed data. The information is intended for
researchers, scientists, and drug development professionals interested in the chemistry and
biological activity of this compound.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-Deacetoxytaxinine B are
summarized in the table below. This data is crucial for its handling, formulation, and analysis.
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Property Value Source
Molecular Formula C35H4209 [1112][3]
Molecular Weight 606.7 g/mol [1103114]

Monoisotopic Mass

606.28288291 Da

[1]

CAS Number 191547-12-3 [11[2]13]1[5]

Appearance Powder [5]

Melting Point 240 °C (decomposes) [5]

Boiling Point 669.7 £ 55.0 °C (Predicted) [5]

Density 1.21 + 0.1 g/cm? (Predicted) [41[5]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [5]

Acetate, DMSO, Acetone

Spectral Data

Spectroscopic data is essential for the structural elucidation and identification of 2-

Deacetoxytaxinine B.

Spectroscopic Data

Details

Source

Instrument: Micromass Quattro

Il triple-quadrupole mass

spectrometer. lonization: ESI.

LC-MS [1]
Precursor Type: [M+H]*.
Precursor m/z: 607. Collision
Energy: 25V.
Spectral data has been

13C NMR reported and is available in [1]

public databases.
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Experimental Protocols

The following sections detail generalized methodologies for the isolation and characterization
of 2-Deacetoxytaxinine B from its natural source.

Isolation and Purification

2-Deacetoxytaxinine B is a natural product found in plants of the Taxus genus[1]. The general
workflow for its isolation involves extraction followed by multi-step chromatographic purification.

Protocol:

» Extraction: Dried and powdered plant material (e.g., needles and stems of Taxus wallichiana)
is subjected to solvent extraction. This is typically performed at room temperature with a
solvent such as a methanol/dichloromethane mixture to extract a wide range of compounds.

¢ Solvent Partitioning: The crude extract is concentrated under reduced pressure. The residue
is then suspended in a water/methanol solution and partitioned successively with solvents of
increasing polarity, such as hexane, chloroform, and ethyl acetate, to separate compounds
based on their polarity. The taxoid fraction, including 2-Deacetoxytaxinine B, is typically
enriched in the chloroform and ethyl acetate fractions.

o Column Chromatography: The enriched fraction is subjected to column chromatography over
silica gel. A gradient elution system (e.g., hexane-ethyl acetate or chloroform-methanol) is
used to separate the components. Fractions are collected and monitored by Thin Layer
Chromatography (TTC).

o Preparative HPLC: Fractions containing the target compound are pooled and further purified
using preparative High-Performance Liquid Chromatography (HPLC) on a C18 reversed-
phase column. An isocratic or gradient elution with a mobile phase like acetonitrile/water is
employed to yield the pure compound.

o Purity Assessment: The purity of the isolated 2-Deacetoxytaxinine B is confirmed by
analytical HPLC, typically achieving a purity of 298%][3]. The structure is then confirmed
using spectroscopic methods like Mass Spectrometry and NMR.
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Figure 1: Isolation and Characterization Workflow
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Figure 1: Isolation and Characterization Workflow
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Biological Activity

2-Deacetoxytaxinine B has been identified as a potent antiplatelet agent. It shows strong
inhibitory effects against platelet aggregation induced by arachidonic acid (AA) and U46619, a
thromboxane A2 analogue[4][5]. This activity suggests its potential for investigation in the
context of cardiovascular research and drug development.

The relationship between the compound and its biological effect is outlined below. The precise
signaling pathway through which it exerts its antiplatelet effect is a subject for further detailed
investigation.

2-Deacetoxytaxinine B
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Figure 2: Biological Activity Relationship
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Figure 2: Biological Activity Relationship

Storage and Stability

For long-term preservation of its chemical integrity, 2-Deacetoxytaxinine B should be stored
as a powder at -20°C under an inert atmosphere[3][4]. Before use, it is recommended to
centrifuge the vial to ensure maximum recovery of the product[3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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